![molecular formula C17H13N3O2S B2497426 N-(3-cyano-4,5-dimethylthiophen-2-yl)-5-phenylisoxazole-3-carboxamide CAS No. 1171321-82-6](/img/structure/B2497426.png)
N-(3-cyano-4,5-dimethylthiophen-2-yl)-5-phenylisoxazole-3-carboxamide
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Description
N-(3-cyano-4,5-dimethylthiophen-2-yl)-5-phenylisoxazole-3-carboxamide, also known as CPI-455, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications.
Scientific Research Applications
Synthesis and Characterization of Thiophene Derivatives
Heterocyclic Synthesis with Thiophene-2-Carboxamide : A study elaborated on synthesizing new antibiotic and antibacterial drugs by reacting thiophene-2-carboxamide derivatives. This research opens pathways to develop novel antimicrobial agents utilizing thiophene scaffolds (Ahmed, 2007).
Synthesis, Characterization, Antimicrobial Evaluation : Another study focused on the synthesis of thiophene-2-carboxamides derivatives, emphasizing their antimicrobial properties. The findings suggest potential applications in designing new antimicrobial compounds (Talupur, Satheesh, & Chandrasekhar, 2021).
Applications in Catalysis
- Effective Bimetallic Composite Catalysts : Research on using isoxazole derivatives as ligands for bimetallic catalysts demonstrated their efficacy in facilitating Suzuki reactions, a crucial type of chemical reaction for creating carbon-carbon bonds in water. This study showcases the role of such compounds in green chemistry and catalysis (Bumagin, Petkevich, Kletskov, Alekseyev, & Potkin, 2019).
Antitumor and Antimicrobial Studies
Antitumor Activity of Pyrimidiopyrazole Derivatives : Investigation into the antitumor properties of synthesized compounds revealed significant efficacy against certain cancer cell lines, highlighting the therapeutic potential of novel pyrazole derivatives in cancer treatment (Fahim, Elshikh, & Darwish, 2019).
Antimycobacterial Activity of N-Alkoxyphenylhydroxynaphthalenecarboxamides : A study demonstrated that certain carboxamide derivatives possess antimycobacterial activity, suggesting their potential use in treating infections caused by Mycobacterium tuberculosis and related bacteria (Goněc et al., 2016).
properties
IUPAC Name |
N-(3-cyano-4,5-dimethylthiophen-2-yl)-5-phenyl-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13N3O2S/c1-10-11(2)23-17(13(10)9-18)19-16(21)14-8-15(22-20-14)12-6-4-3-5-7-12/h3-8H,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMVKIQOZWYZZIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1C#N)NC(=O)C2=NOC(=C2)C3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-cyano-4,5-dimethylthiophen-2-yl)-5-phenylisoxazole-3-carboxamide |
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